2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[[1-[3-(diethylamino)propyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C24H34N4O2S/c1-5-27(6-2)11-8-12-28-21-10-7-9-20(21)23(26-24(28)30)31-16-22(29)25-19-14-17(3)13-18(4)15-19/h13-15H,5-12,16H2,1-4H3,(H,25,29)
• InChI Key: QRRXPLUAWQTSPD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=CC(=CC(=C3)C)C
• Molecular Formula: C24H34N4O2S
• Molecular Weight: 442.6 g/mol
• CAS No.: 898435-03-5

Description

The compound 2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide is a structurally complex molecule featuring a cyclopenta[d]pyrimidinone core, a thioether linkage, and an acetamide group substituted with a 3,5-dimethylphenyl moiety.

Biological Activity

The compound 2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide is a complex organic molecule with significant potential in medicinal chemistry. This article explores its biological activity, synthesis, and potential therapeutic applications based on diverse research findings.

Molecular Characteristics

• Molecular Formula : C22H29N4O2S
• Molecular Weight : Approximately 444.6 g/mol
• CAS Number : 898434-89-4

The structural features of this compound include a tetrahydrocyclopenta[d]pyrimidine core and a thioether linkage, which may enhance its interaction with biological targets. The presence of the diethylamino group contributes to its solubility and bioavailability.

Anticancer Properties

Research into similar compounds has demonstrated that pyrimidine derivatives exhibit a broad spectrum of biological activities, particularly in cancer treatment. For instance:

• Mechanism of Action : Compounds with pyrimidine scaffolds have been shown to inhibit key enzymes involved in cancer cell proliferation, such as dihydrofolate reductase (DHFR) and cyclin-dependent kinases (CDKs) .
• Cell Line Studies : In vitro studies indicate that pyrimidine derivatives can effectively inhibit cell growth in various cancer cell lines. For example, compounds similar to the target compound have shown IC50 values as low as 1.54 μM against prostate cancer cells (PC-3) .

Other Biological Activities

Besides anticancer effects, compounds with similar structures have been noted for other pharmacological activities:

• Antimicrobial Activity : Some derivatives exhibit moderate antimicrobial properties against specific bacterial strains.
• CNS Effects : The diethylamino group may confer central nervous system depressive effects, which could be beneficial in treating neurological disorders .

Summary of Biological Activities

Activity Type	Description	Reference
Anticancer	Inhibition of cancer cell proliferation
Antimicrobial	Moderate activity against certain bacterial strains
CNS Effects	Potential CNS depressant effects

Synthetic Pathways

The synthesis of 2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide typically involves multi-step procedures that can include:

• Formation of the tetrahydrocyclopenta[d]pyrimidine core.
• Introduction of the thioether linkage.
• Attachment of the N-(3,5-dimethylphenyl)acetamide moiety.

These synthetic routes are crucial for optimizing yield and purity while ensuring the biological activity of the final product .

Case Studies

Recent studies have highlighted the efficacy of similar compounds in clinical settings:

• A study published in Medicinal Chemistry reported that pyrido[2,3-d]pyrimidines demonstrated significant anticancer activity through various mechanisms including apoptosis induction and cell cycle arrest .

Comparison with Similar Compounds

The following analysis compares the target compound to structurally related analogs, focusing on core modifications, substituent effects, and physicochemical properties.

Core Structure Variations

Compound Name	Core Structure	Key Substituents	Melting Point (°C)	Yield (%)
Target Compound	Cyclopenta[d]pyrimidinone	3-(Diethylamino)propyl; 3,5-dimethylphenyl	Not reported	Not reported
2-((1-(3-(Diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,4-difluorophenyl)acetamide	Cyclopenta[d]pyrimidinone	3-(Diethylamino)propyl; 3,4-difluorophenyl	Not reported	Not reported
2-{[3-(4-Chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-isopropylphenyl)acetamide	Thieno[2,3-d]pyrimidinone	4-Chlorophenyl; 2-isopropylphenyl	Not reported	Not reported
N-[3-(6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yloxy)phenyl]acetamide	Thieno[2,3-d]pyrimidinone	Cyclopenta-thieno fused core; 3-acetamidophenyl	197–198	53
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(4-phenoxy-phenyl)acetamide	Dihydropyrimidinone	4-Methyl; 4-phenoxyphenyl	224–226	60

Key Observations :

• Core Rigidity: The cyclopenta[d]pyrimidinone core in the target compound and its difluorophenyl analog offers greater conformational rigidity compared to the thieno-pyrimidine or dihydropyrimidine cores. This may enhance target selectivity in enzyme inhibition.
• Solubility: The diethylamino propyl group in the target compound likely improves aqueous solubility compared to chlorophenyl or dichlorophenyl substituents in analogs .

Substituent Effects

• Aromatic Substituents :
  • The 3,5-dimethylphenyl group in the target compound provides steric bulk and lipophilicity, which may enhance membrane permeability compared to the 3,4-difluorophenyl or 2,3-dichlorophenyl groups.
  • Electron-withdrawing groups (e.g., Cl, F) in analogs may increase metabolic stability but reduce solubility.

Q & A

Q. What are the key considerations for optimizing the synthesis of this compound to improve yield and purity?

Methodological Answer:

• Stepwise synthesis optimization : Focus on reaction conditions such as solvent polarity (e.g., DMSO-d6 for NMR characterization ), temperature control (0–5°C for intermediate stabilization ), and catalyst selection (e.g., piperidine in ethanol for cyclization ).
• Design of Experiments (DoE) : Apply statistical methods to minimize trial-and-error approaches. For example, vary substituent positions (e.g., dimethylphenyl vs. trifluoromethyl groups ) and analyze yield outcomes using factorial designs .
• Analytical validation : Use LC-MS (e.g., m/z 326.0 [M+H]+ ) and 1H NMR (e.g., δ 2.03 ppm for CH3 groups ) to confirm structural integrity.

Q. How can structural analogs of this compound be designed to explore structure-activity relationships (SAR)?

Methodological Answer:

• Core modifications : Replace the cyclopenta[d]pyrimidine core with thieno[3,2-d]pyrimidine to assess electronic effects on biological activity .
• Substituent variation : Introduce electron-withdrawing groups (e.g., trifluoromethyl ) or bulky substituents (e.g., diethylaminopropyl ) to modulate steric and electronic properties.
• Bioisosteric replacement : Substitute the acetamide group with sulfonamide or carbamate to evaluate pharmacokinetic impacts .

Advanced Research Questions

Q. What computational strategies can predict the binding affinity of this compound to biological targets (e.g., kinases)?

Methodological Answer:

• Molecular docking : Use software like AutoDock Vina to model interactions with ATP-binding pockets in kinases, leveraging the thienopyrimidine scaffold’s similarity to purine analogs .
• Quantum chemical calculations : Apply density functional theory (DFT) to analyze charge distribution in the diethylaminopropyl side chain, which may influence target engagement .
• MD simulations : Simulate ligand-protein stability over 100 ns to assess conformational changes in aqueous environments .

Q. How can contradictory data on biological activity (e.g., varying IC50 values across studies) be resolved?

Methodological Answer:

• Standardized assays : Validate potency using uniform protocols (e.g., kinase inhibition assays with ATP concentration fixed at 1 mM ).
• Meta-analysis : Aggregate data from structurally related compounds (e.g., N-(3,5-dimethylphenyl)acetamide derivatives ) to identify trends in substituent effects.
• Orthogonal validation : Cross-verify results using SPR (surface plasmon resonance) and ITC (isothermal titration calorimetry) to confirm binding thermodynamics .

Q. What experimental and computational approaches are recommended for studying metabolic stability?

Methodological Answer:

• In vitro microsomal assays : Incubate the compound with liver microsomes (human/rat) and monitor degradation via LC-MS/MS .
• CYP450 inhibition screening : Use fluorogenic substrates to assess interactions with CYP3A4 and CYP2D6 isoforms .
• ADMET prediction tools : Employ platforms like SwissADME to estimate logP, bioavailability, and P-glycoprotein efflux risks .

Data-Driven Research Design

Q. How can high-throughput screening (HTS) be integrated into the evaluation of this compound’s off-target effects?

Methodological Answer:

• Library selection : Screen against panels of GPCRs, ion channels, and nuclear receptors (e.g., Eurofins Panlabs®) .
• Data normalization : Use Z-score standardization to filter false positives/negatives .
• Hit prioritization : Apply machine learning (e.g., random forests) to rank targets based on structural similarity to known ligands .

Q. What strategies are effective in resolving crystallographic challenges for this compound?

Methodological Answer:

• Co-crystallization : Co-crystallize with human serum albumin (HSA) to stabilize the hydrophobic core .
• Cryo-EM alternatives : Use micro-electron diffraction (MicroED) if single crystals are unobtainable .
• Synchrotron radiation : Leverage high-flux X-rays (e.g., APS or ESRF) to collect data from low-quality crystals .